Cas no 522624-48-2 (4-chloro-3-phenyl(prop-2-en-1-yl)sulfamoylbenzoic acid)

• Product Name: 4-chloro-3-phenyl(prop-2-en-1-yl)sulfamoylbenzoic acid
• CAS No: 522624-48-2
• MF: C₁₆H₁₄ClNO₄S
• MW: 351.804662227631
• CID: 3104784
• PubChem ID: 2363804
• Update Time: 2025-05-20

4-chloro-3-phenyl(prop-2-en-1-yl)sulfamoylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Allyl-phenyl-sulfamoyl)-4-chloro-benzoic acid
• 4-chloro-3-phenyl(prop-2-en-1-yl)sulfamoylbenzoic acid
• AKOS000114875
• 522624-48-2
• 4-chloro-3-[phenyl(prop-2-enyl)sulfamoyl]benzoic acid
• EN300-00630
• SR-01000034751-1
• Z45577903
• 4-chloro-3-[phenyl(prop-2-en-1-yl)sulfamoyl]benzoicacid
• 4-chloro-3-[phenyl(prop-2-en-1-yl)sulfamoyl]benzoic acid
• CS-0345277
• 3-(n-Allyl-n-phenylsulfamoyl)-4-chlorobenzoic acid
• SR-01000034751

• Inchi： 1S/C16H14ClNO4S/c1-2-10-18(13-6-4-3-5-7-13)23(21,22)15-11-12(16(19)20)8-9-14(15)17/h2-9,11H,1,10H2,(H,19,20)
• InChI Key： HBIVUBPDBUIOGK-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=O)O)C=C1S(N(C1C=CC=CC=1)CC=C)(=O)=O

Computed Properties

• Exact Mass: 351.0332068Da
• Monoisotopic Mass: 351.0332068Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 525
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 83.1Ų

Additional information on 4-chloro-3-phenyl(prop-2-en-1-yl)sulfamoylbenzoic acid

4-chloro-3-phenyl(prop-2-en-1-yl)sulfamoylbenzoic acid (CAS No. 522624-48-2): A Comprehensive Overview

4-chloro-3-phenyl(prop-2-en-1-yl)sulfamoylbenzoic acid, identified by its CAS number 522624-48-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the class of sulfonamides, which are widely recognized for their diverse biological activities and therapeutic potential. The unique structural features of 4-chloro-3-phenyl(prop-2-en-1-yl)sulfamoylbenzoic acid make it a promising candidate for further investigation in drug discovery and development.

The molecular structure of this compound consists of a benzoic acid core substituted with a chloro group at the 4-position, a phenyl group at the 3-position, and a propenyl sulfamoyl moiety. This arrangement imparts distinct chemical and pharmacological properties, making it an intriguing subject for researchers exploring novel therapeutic agents. The presence of the chloro group enhances electrophilicity, while the sulfamoyl group introduces hydrogen bonding capabilities, which are crucial for binding to biological targets.

In recent years, there has been growing interest in sulfonamide derivatives due to their broad spectrum of biological activities. Studies have demonstrated that sulfonamides can interact with various biological targets, including enzymes and receptors, leading to potential therapeutic effects. Specifically, 4-chloro-3-phenyl(prop-2-en-1-yl)sulfamoylbenzoic acid has been investigated for its potential role in modulating inflammatory pathways and inhibiting the activity of certain enzymes associated with metabolic disorders.

One of the most compelling aspects of this compound is its structural similarity to known pharmacologically active molecules. For instance, it shares structural motifs with nonsteroidal anti-inflammatory drugs (NSAIDs) and anticonvulsants, suggesting that it may exhibit similar therapeutic effects. However, its unique sulfamoyl substitution pattern may also confer additional biological activities that are not present in these known drugs.

Recent research has focused on the synthesis and characterization of derivatives of 4-chloro-3-phenyl(prop-2-en-1-yl)sulfamoylbenzoic acid to explore their pharmacological potential. These studies have revealed that modifications to the phenyl and propenyl groups can significantly alter the biological activity of the compound. For example, substituting the phenyl group with halogen atoms or other aromatic rings has been shown to enhance binding affinity to specific biological targets.

The propenyl sulfamoyl moiety is particularly interesting as it can participate in multiple types of interactions with biological targets, including hydrogen bonding and hydrophobic interactions. This versatility makes it an attractive scaffold for designing molecules with enhanced pharmacological properties. Researchers have also explored the use of computational methods to predict the binding affinity and pharmacokinetic properties of 4-chloro-3-phenyl(prop-2-en-1-yl)sulfamoylbenzoic acid and its derivatives.

In addition to its potential therapeutic applications, 4-chloro-3-phenyl(prop-2-en-1-yl)sulfamoylbenzoic acid has been studied for its role in chemical biology research. Its unique structure allows it to serve as a tool compound for investigating enzyme mechanisms and identifying new drug targets. For instance, it has been used in studies aimed at understanding the role of sulfonamide-based compounds in modulating bacterial resistance mechanisms.

The synthesis of 4-chloro-3-phenyl(prop-2-en-1-yl)sulfamoylbenzoic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex molecular framework efficiently. The use of chiral auxiliaries or catalysts has also been explored to achieve enantioselective synthesis, which is crucial for developing enantiomerically pure drugs.

The pharmacokinetic properties of this compound are also under investigation. Studies have shown that modifications to the molecular structure can significantly impact absorption, distribution, metabolism, and excretion (ADME) profiles. Understanding these properties is essential for designing molecules with improved bioavailability and reduced toxicity. Computational modeling techniques have been instrumental in predicting ADME properties before experimental validation.

The future direction of research on 4-chloro-3-phenoxy(propenysulfamoyl)benzoic acid (CAS No. 52262448) includes exploring its potential in treating various diseases, such as cancer, inflammation-related disorders, and metabolic syndromes. Additionally, researchers are investigating its role in combination therapies, where it may be used alongside other drugs to enhance therapeutic efficacy.

In conclusion, 4-chloro-octaphenylethynediolpropargylic acid represents a promising area of research in pharmaceutical chemistry. Its unique structural features and diverse biological activities make it an attractive candidate for further investigation. As our understanding of its pharmacological properties continues to grow, this compound holds great potential for developing novel therapeutic agents that address unmet medical needs.